Cas no 1864927-33-2 (3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine
• CAS No: 1864927-33-2
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5784508
• PubChem ID: 165616938
• Update Time: 2025-05-25

3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1864927-33-2
• EN300-1829548
• 3-(2-methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine
• 3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine

• Inchi： 1S/C9H16N2OS/c1-9(2,4-5-10)7-6-11-8(12-3)13-7/h6H,4-5,10H2,1-3H3
• InChI Key： KEQPPMBLDHUIFS-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C)(C)CCN)OC

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine (CAS No. 1864927-33-2)

The compound 3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine (CAS No. 1864927-33-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxy-thiazole moiety linked to a branched aliphatic amine, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for thiazole derivatives has surged due to their broad-spectrum utility in medicinal chemistry. The methoxy group in this compound enhances its solubility and metabolic stability, which are critical factors in the development of orally bioavailable drugs. A growing trend in AI-driven drug design has further highlighted the importance of such scaffolds, as computational models predict high binding affinity for targets like kinases and G-protein-coupled receptors (GPCRs).

From an industrial perspective, CAS No. 1864927-33-2 is often searched alongside terms like "high-purity synthesis" and "scalable production methods," reflecting the need for cost-effective manufacturing processes. Environmental concerns have also led to inquiries about green chemistry approaches for its synthesis, such as catalytic hydrogenation or solvent-free reactions. These topics align with global sustainability goals and regulatory pressures to reduce waste in chemical production.

The compound’s nomenclature, 3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine, may seem complex, but it systematically describes its molecular architecture. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen, while the 3-methylbutan-1-amine side chain introduces steric bulk that can influence pharmacokinetics. Such detailed naming conventions are essential for patent filings and regulatory submissions, where precision is paramount.

Analytical techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography are routinely employed to characterize this compound. Purity thresholds exceeding 98% are often required for preclinical studies, driving innovations in chromatographic separation. Additionally, stability studies under varying pH and temperature conditions are critical to ensure its suitability for long-term storage and formulation.

Emerging applications of 3-(2-Methoxy-1,3-thiazol-5-yl)-3-methylbutan-1-amine include its role as a building block for fluorescent probes and bioconjugates. Its amine group allows facile derivatization with carboxylates or activated esters, enabling covalent attachment to proteins or nanoparticles. This flexibility has sparked interest in theranostic platforms, where diagnostic and therapeutic functions are combined in a single molecule.

In summary, CAS No. 1864927-33-2 represents a compelling case study in modern chemical innovation. Its intersection with drug development, sustainable synthesis, and material science underscores its multidisciplinary relevance. As research continues to uncover new functionalities, this compound is poised to remain a focal point in both academic and industrial settings.